![molecular formula C15H24N4O4 B5675544 1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide](/img/structure/B5675544.png)
1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules like 1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide involves multi-step chemical processes. While specific synthesis routes for this compound were not directly found, similar compounds have been synthesized through condensation reactions, alkylation, and the use of specific catalysts in solvent-free conditions, highlighting the intricate steps required to create such molecules (Shah et al., 2016).
Molecular Structure Analysis
Molecular structure analysis, including crystal structure studies and density functional theory (DFT) calculations, provides insights into the reactive sites, intermolecular interactions, and overall stability of compounds. The crystal structure studies of related 1,2,4-oxadiazole derivatives reveal the presence of intermolecular hydrogen bonds and π–π stacking interactions, contributing to the stability and reactivity of such compounds (Kritchenkov et al., 2013).
Chemical Reactions and Properties
1,2,4-Oxadiazole derivatives, including molecules structurally related to the compound , exhibit a range of chemical reactions, highlighting their versatility and reactivity. These reactions include cyclization, alkylation, and interaction with various chemical agents, leading to the synthesis of novel compounds with potential biological activities (Foks et al., 2004).
Physical Properties Analysis
The physical properties of such complex molecules are determined through various spectroscopic and analytical techniques. These properties include solubility, melting point, and crystalline structure, which are crucial for understanding the compound's behavior in different environments. Studies on similar compounds have used LCMS, NMR, and X-ray diffraction to characterize and confirm their structures (Sanjeevarayappa et al., 2015).
Chemical Properties Analysis
The chemical properties of 1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide, such as reactivity, stability, and interaction with biological targets, are inferred from studies on similar compounds. For example, oxadiazole derivatives have been evaluated for their anti-acetylcholinesterase activity, indicating their potential as therapeutic agents (Sugimoto et al., 1990).
properties
IUPAC Name |
1-(2-methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O4/c1-11-16-13(17-23-11)6-8-18(2)15(21)12-5-4-7-19(9-12)14(20)10-22-3/h12H,4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGKDAGIFTIMYTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)CCN(C)C(=O)C2CCCN(C2)C(=O)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide |
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